![molecular formula C15H15F3N2O2 B3027985 Tert-butyl 8-(trifluoromethyl)quinolin-3-ylcarbamate CAS No. 1447607-03-5](/img/structure/B3027985.png)
Tert-butyl 8-(trifluoromethyl)quinolin-3-ylcarbamate
Overview
Description
Tert-butyl 8-(trifluoromethyl)quinolin-3-ylcarbamate (TBQC) is a novel compound that has recently been developed for use in scientific research. TBQC is a member of the quinoline family of compounds and is used primarily for its ability to act as a potent inhibitor for a variety of enzymes. TBQC has been found to be useful in a variety of laboratory experiments, including those involving biochemical and physiological research.
Scientific Research Applications
Metal-Free C3-Alkoxycarbonylation
Tert-butyl carbazate is utilized in the metal-free C3-alkoxycarbonylation of quinoxalin-2(1H)-ones, a method for preparing various quinoxaline-3-carbonyl compounds. This process, which involves the use of K2S2O8 as an oxidant in metal- and base-free conditions, highlights the versatility of tert-butyl compounds in organic synthesis (Xie et al., 2019).
Yttrium Quinoline-Imine-Phenoxide Complexes
Research on yttrium(III) chloride complexes, which include tert-butyl groups, delves into their reactivity towards alkyl nucleophilic attacks. These studies contribute to our understanding of metal-ligand interactions and their potential applications in catalysis and material science (Paolucci et al., 2008).
Aluminum and Zinc Complexes in Polymerization
The use of tert-butyl-substituted ligands in aluminum and zinc complexes demonstrates their role in catalyzing the ring-opening polymerization of ε-caprolactone. This research aids in developing new catalysts for polymer synthesis (Qiao et al., 2011).
3-tert-Butyl-7,7-dimethyl-1-phenyl-5,6,7,8-tetrahydroimidazo Quinolines
The study of 3-tert-butyl-7,7-dimethyl-1-phenyl-5,6,7,8-tetrahydroimidazo quinolines, where the heterobicyclic portions of the molecules are planar, contributes to the field of crystallography and molecular design (Low et al., 2004).
Antimalarial Activity of N-tert-Butyl Isoquine
N-tert-Butyl isoquine is a synthetic quinoline explored for its potent antimalarial activity, providing insights into the development of new drugs for malaria treatment (O’Neill et al., 2009).
Spin Interaction in Zinc Complexes
The study of spin interaction in zinc complexes with tert-butyl groups enhances our understanding of magnetic properties in coordination compounds, which can be applied in magnetic materials and catalysis (Orio et al., 2010).
Synthesis of Triplex DNA-specific Intercalators
The synthesis of N-tert-butoxycarbonyl-N-methyl-1,3-propanediamines, key intermediates for preparing DNA intercalators, shows the application of tert-butyl derivatives in medicinal chemistry and drug development (Strekowski et al., 1995).
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and specific procedures if the compound is ingested or comes into contact with skin or eyes .
Properties
IUPAC Name |
tert-butyl N-[8-(trifluoromethyl)quinolin-3-yl]carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15F3N2O2/c1-14(2,3)22-13(21)20-10-7-9-5-4-6-11(15(16,17)18)12(9)19-8-10/h4-8H,1-3H3,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPAIGTZVTGJVCZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CN=C2C(=C1)C=CC=C2C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601138951 | |
Record name | Carbamic acid, N-[8-(trifluoromethyl)-3-quinolinyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601138951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1447607-03-5 | |
Record name | Carbamic acid, N-[8-(trifluoromethyl)-3-quinolinyl]-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1447607-03-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Carbamic acid, N-[8-(trifluoromethyl)-3-quinolinyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601138951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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